Cas no 14611-70-2 (Thiocyanic acid,3,5-dichloro-4-hydroxyphenyl ester)

14611-70-2 structure
Product name:Thiocyanic acid,3,5-dichloro-4-hydroxyphenyl ester
Thiocyanic acid,3,5-dichloro-4-hydroxyphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid,3,5-dichloro-4-hydroxyphenyl ester
- 3,5-dichloro-4-hydroxyphenyl thiocyanate
- 3,5-Dichloro-4-hydroxyphenyl-thiocyanate
- 2,6-dichloro-4-thiocyanatophenol
- Einecs 238-648-3
- (3,5-dichloro-4-hydroxyphenyl) thiocyanate
- NS00053887
- 14611-70-2
- WOXNPCZHWXVOKK-UHFFFAOYSA-N
- SCHEMBL9464265
-
- Inchi: InChI=1S/C7H3Cl2NOS/c8-5-1-4(10-3-12)2-6(9)7(5)11/h1-2,11H
- InChI Key: BVNXYDCEURLGRS-UHFFFAOYSA-N
- SMILES: S=C=NC1=CC(Cl)=C(O)C(Cl)=C1
Computed Properties
- Exact Mass: 218.93100
- Monoisotopic Mass: 218.93124
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 64.7
Experimental Properties
- Density: 1.5
- Boiling Point: 341.5°Cat760mmHg
- Flash Point: 160.3°C
- Refractive Index: 1.641
- PSA: 69.32000
- LogP: 3.27218
Thiocyanic acid,3,5-dichloro-4-hydroxyphenyl ester Related Literature
-
J. Sayago,U. Shafique,F. Soavi,F. Cicoira,C. Santato J. Mater. Chem. C, 2014,2, 10273-10276
-
Chuan-Feng Chen Chem. Commun., 2008, 6128-6130
-
Ján Matyašovský,Tobias Stopka,Bogdan R. Brutiu,Alexandre Pinto,Martina Drescher,Nuno Maulide Chem. Sci., 2021,12, 7770-7774
-
Elnaz Hajizadeh,Ronald G. Larson Soft Matter, 2017,13, 5942-5949
-
Bhawna,Mrinmoy Roy,Vikram,Aftab Alam,M. Aslam Chem. Commun., 2021,57, 1478-1481
14611-70-2 (Thiocyanic acid,3,5-dichloro-4-hydroxyphenyl ester) Related Products
- 61549-49-3(9-Decenenitrile)
- 1804809-68-4(4-(Fluoromethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine)
- 6962-10-3(4-(2-Phenylpropan-2-yl)aniline)
- 1462290-15-8((3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile)
- 147011-81-2(N3,N5-Dimethyl-1H-pyrazole-3,5-dicarboxamide)
- 2000536-02-5(2-{3-(aminomethyl)-5-methyloxolan-3-yloxy}ethan-1-ol)
- 2228640-97-7(methyl 4-amino-3-{bicyclo2.2.1hept-5-en-2-yl}butanoate)
- 1603462-19-6(4-amino-2-(methoxymethyl)pyrimidine-5-carboxylic acid)
- 2137573-56-7(3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde)
- 2068151-21-1(2-amino-7-bromo-1,2,3,4-tetrahydroisoquinolin-1-one)
Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
